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Abstract

This technical guide provides a comprehensive overview of the organophosphate insecticide
Morphothion. It delves into the historical context of its discovery by Sandoz AG in the 1960s,
its chemical properties, and a detailed examination of its synthesis. The guide further explores
its mechanism of action as a potent acetylcholinesterase inhibitor, its toxicological profile in
mammals and other species, and its environmental fate. This document is intended for
researchers, scientists, and professionals in drug development and agrochemical research,
offering a detailed and authoritative resource on this significant, albeit now largely obsolete,
insecticide.

Introduction: The Rise of Organophosphates and
the Genesis of Morphothion

The mid-20th century marked a pivotal era in the development of synthetic pesticides, driven by
the need for increased agricultural productivity. Following the discovery of the insecticidal
properties of organophosphorus compounds in the 1930s and their subsequent development
during and after World War 1l, a new generation of chemical pest control agents emerged.[1][2]
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These compounds, known as organophosphates, offered high efficacy against a broad
spectrum of insect pests. It was within this scientific and industrial landscape that Sandoz AG, a
Swiss chemical and pharmaceutical company, embarked on its own agrochemical research,
leading to the development of several new insecticides.[3][4]

Morphothion, an organothiophosphate insecticide, was one such product of this era,
discovered in the 1960s.[5] It was developed as a contact and stomach poison with systemic
properties, effective against a range of sucking and biting insects in various crops. Though now
considered largely obsolete in many parts of the world, a technical examination of
Morphothion provides valuable insights into the structure-activity relationships, toxicological
properties, and environmental behavior of this class of insecticides.

Historical Development at Sandoz AG

While the precise timeline and individual researchers behind the discovery of Morphothion at
Sandoz are not extensively documented in readily available literature, the company's foray into
agrochemicals began in the 1940s.[3] The first pesticide developed by Sandoz was Copper
Sandoz, introduced in 1943.[3] This initial step into the agrochemical field laid the groundwork
for further research and development in the subsequent decades. The 1960s were a period of
significant expansion for Sandoz, including the acquisition of Biochemie GmbH in 1963, which
bolstered its production capabilities.[3] It was during this period of growth and diversification
that Sandoz's research and development efforts in insecticides intensified, leading to the
synthesis and characterization of Morphothion.

Chemical and Physical Properties

A thorough understanding of the chemical and physical properties of Morphothion is
fundamental to comprehending its biological activity and environmental distribution.

© 2026 BenchChem. All rights reserved. 2/15 Tech Support


https://sandoz-hu.cms.sandoz.com/sites/default/files/Media%20Documents/The%20Sandoz%20Brand.pdf
https://www.encyclopedia.com/books/politics-and-business-magazines/sandoz-ltd
https://www.benchchem.com/product/b094309/docs?utm_src=pdf-body#the-discovery-and-history-of-morphothion-an-in-depth-technical-guide
https://en.wikipedia.org/wiki/Sandoz
https://www.benchchem.com/product/b094309/docs?utm_src=pdf-body#the-discovery-and-history-of-morphothion-an-in-depth-technical-guide
https://www.benchchem.com/product/b094309/docs?utm_src=pdf-body#the-discovery-and-history-of-morphothion-an-in-depth-technical-guide
https://sandoz-hu.cms.sandoz.com/sites/default/files/Media%20Documents/The%20Sandoz%20Brand.pdf
https://sandoz-hu.cms.sandoz.com/sites/default/files/Media%20Documents/The%20Sandoz%20Brand.pdf
https://sandoz-hu.cms.sandoz.com/sites/default/files/Media%20Documents/The%20Sandoz%20Brand.pdf
https://www.benchchem.com/product/b094309/docs?utm_src=pdf-body#the-discovery-and-history-of-morphothion-an-in-depth-technical-guide
https://www.benchchem.com/product/b094309/docs?utm_src=pdf-body#the-discovery-and-history-of-morphothion-an-in-depth-technical-guide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b094309?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Property Value Source
0,0-dimethyl S-
IUPAC Name morpholinocarbonylmethyl [5]

phosphorodithioate

CAS Number 144-41-2 [1]
Molecular Formula C8H16NO4PS2 [1]
Molecular Weight 285.33 g/mol [5]
Physical State White crystalline solid [5]
Boiling Point 401.1°C at 760 mmHg [2]
Flash Point 196.4°C [2]
Vapor Pressure 1.21E-06 mmHg at 25°C [2]
Density 1.348 g/cm3 [2]

Synthesis of Morphothion

The synthesis of Morphothion involves a multi-step process culminating in the formation of the
active phosphorodithioate ester. While a specific, detailed industrial synthesis protocol is
proprietary, a plausible and commonly employed synthetic route for S-substituted O,O-dimethyl
phosphorodithioates can be outlined.

Proposed Synthesis Pathway

The commercial production of Morphothion is achieved through the esterification of dimethyl
phosphorodithioic acid with a morpholinocarbonylmethyl thiol intermediate.[5] The synthesis
commences with the preparation of 2-(morpholin-4-yl)acetyl chloride. This intermediate is then
reacted with dimethyl phosphorodithioate in a controlled environment, typically using an
organic solvent such as toluene or dichloromethane.[5] A base, commonly triethylamine, is
utilized to neutralize the byproducts of the reaction and drive the process to completion.[5]

Diagram: Proposed Synthesis of Morphothion
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Caption: A simplified workflow for the proposed synthesis of Morphothion.

Experimental Protocol: General Synthesis of S-
substituted O,0-dimethyl phosphorodithioates

This protocol provides a general methodology for the synthesis of S-substituted O,O-dimethyl
phosphorodithioates, which is analogous to the synthesis of Morphothion.

o Preparation of O,0-Dimethyl phosphorodithioic acid: Phosphorus pentasulfide is reacted with
methanol in an inert solvent (e.g., toluene) under controlled temperature conditions. The
reaction is typically exothermic and requires careful addition of methanol.

o Formation of the Chloroacetamide Intermediate: Morpholine is reacted with chloroacetyl
chloride in the presence of a base (e.qg., triethylamine) to form N-(2-chloroacetyl)morpholine.
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e Coupling Reaction: The O,0-Dimethyl phosphorodithioic acid is then reacted with N-(2-
chloroacetyl)morpholine in the presence of a base (e.g., potassium carbonate) in a suitable
solvent (e.g., acetone). The reaction mixture is typically stirred at room temperature or with
gentle heating to drive the reaction to completion.

o Workup and Purification: The reaction mixture is filtered to remove inorganic salts. The
filtrate is then washed with water and brine, dried over an anhydrous salt (e.g., sodium
sulfate), and the solvent is removed under reduced pressure. The resulting crude product
can be purified by crystallization or column chromatography to yield pure Morphothion.

Mechanism of Action: Acetylcholinesterase
Inhibition

Like other organophosphate insecticides, Morphothion exerts its toxic effects by inhibiting the
enzyme acetylcholinesterase (AChE).[5] AChE is a critical enzyme in the nervous system of
both insects and mammals, responsible for the hydrolysis of the neurotransmitter acetylcholine

(ACh) into choline and acetic acid. This process terminates the nerve impulse at cholinergic
synapses.

Diagram: Mechanism of Acetylcholinesterase Inhibition by Morphothion
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Caption: The inhibitory effect of Morphothion on normal synaptic function.
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The inhibition of AChE by Morphothion is an irreversible phosphorylation of the serine
hydroxyl group at the active site of the enzyme. This results in the accumulation of
acetylcholine in the synaptic cleft, leading to continuous stimulation of cholinergic receptors.
The overstimulation of these receptors in the central and peripheral nervous systems causes a
cascade of toxic effects, including tremors, convulsions, paralysis, and ultimately, death in
insects.

Experimental Protocol: Acetylcholinesterase Inhibition
Assay

The Ellman assay is a widely used method for determining AChE activity and can be adapted
to assess the inhibitory potential of compounds like Morphothion.

* Reagent Preparation:

o Phosphate buffer (0.1 M, pH 8.0)

[¢]

DTNB (5,5'-dithiobis-(2-nitrobenzoic acid)) solution

o

Acetylthiocholine iodide (ATCI) solution (substrate)

o

AChE enzyme solution (from a commercial source or tissue homogenate)

[¢]

Morphothion solutions of varying concentrations.
o Assay Procedure (96-well plate format):
o Add phosphate buffer to each well.
o Add the Morphothion solution (or solvent control) to the respective wells.
o Add the AChE enzyme solution to all wells except the blank.
o Incubate for a defined period to allow for inhibitor-enzyme interaction.
o Add the DTNB solution.

o Initiate the reaction by adding the ATCI substrate.
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» Data Acquisition and Analysis:

o

Measure the absorbance at 412 nm at regular intervals using a microplate reader.

[¢]

The rate of change in absorbance is proportional to the AChE activity.

[e]

Calculate the percentage of inhibition for each Morphothion concentration compared to
the control.

[¢]

Determine the IC50 value (the concentration of inhibitor that causes 50% inhibition of
enzyme activity).

Toxicology

The toxicity of Morphothion, like other organophosphates, is primarily due to its inhibition of
acetylcholinesterase. It is classified as a toxic substance if swallowed, in contact with skin, or if
inhaled.[6]

, Toxici

Species Route of Exposure LD50 Value Source
Rat Oral 190 mg/kg [6]
Rat Dermal 283 mg/kg [6]

Chronic Toxicity

Long-term exposure to organophosphates can lead to a condition known as organophosphate-
induced delayed polyneuropathy (OPIDP), which is characterized by damage to peripheral
nerves. However, specific data on the chronic toxicity of Morphothion is limited.

Ecotoxicity

Morphothion is classified as very toxic to aquatic life with long-lasting effects.[6] This high
toxicity to non-target aquatic organisms is a significant environmental concern. Specific
ecotoxicity data for various species are crucial for a comprehensive risk assessment, though
detailed published values for Morphothion are scarce.
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Environmental Fate

The persistence and degradation of Morphothion in the environment are key factors in
determining its overall environmental impact. Organothiophosphate insecticides are subject to
several degradation processes.

Hydrolysis

Hydrolysis is a major pathway for the degradation of organophosphates in the environment,
particularly in water and moist soil. The rate of hydrolysis is influenced by pH and temperature.
Generally, hydrolysis is more rapid under alkaline conditions.

Biodegradation

Soil microorganisms play a significant role in the degradation of organophosphate insecticides.
The rate of biodegradation depends on various factors, including soil type, organic matter
content, temperature, and moisture.[7]

Photolysis

Sunlight can also contribute to the degradation of pesticides on plant surfaces and in the upper
layers of water bodies. The extent of photolysis depends on the wavelength and intensity of
light and the presence of photosensitizing agents.

The environmental half-life of a pesticide is the time it takes for 50% of the applied amount to
dissipate or degrade. Specific half-life data for Morphothion in different environmental
compartments are not readily available in recent literature, reflecting its diminished use.
However, based on the behavior of similar organothiophosphates, it is expected to have a
moderate persistence in the environment.

Metabolism and Biotransformation

The metabolism of Morphothion in living organisms is a critical determinant of its toxicity and
persistence. The biotransformation of organophosphates generally involves two phases of
reactions.[8]

Phase | Metabolism
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Phase | reactions typically involve oxidation, reduction, or hydrolysis.[8] For
organothiophosphates like Morphothion, a key activation step is oxidative desulfuration, where
the P=S bond is converted to a P=0 bond by cytochrome P450 enzymes. This creates the
"oxon" analogue, which is a much more potent inhibitor of acetylcholinesterase. Hydrolysis of
the ester linkages by esterases is a major detoxification pathway.[6]

Phase Il Metabolism

Phase Il reactions involve the conjugation of the parent compound or its Phase | metabolites
with endogenous molecules, such as glutathione, glucuronic acid, or sulfate.[8] These
conjugation reactions increase the water solubility of the compounds, facilitating their excretion
from the body.

Diagram: General Metabolic Pathways of Organothiophosphate Insecticides
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Caption: An overview of the primary metabolic transformations of organothiophosphate
insecticides.
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Analytical Methods for Residue Detection

The detection of Morphothion residues in environmental and biological samples is essential
for monitoring and regulatory purposes. Various analytical techniques can be employed for this
purpose.

e Gas Chromatography (GC): GC coupled with a flame photometric detector (FPD) or a mass
spectrometer (MS) is a common method for the analysis of organophosphate pesticide
residues.

» High-Performance Liquid Chromatography (HPLC): HPLC with UV or MS detection can also
be used for the separation and quantification of Morphothion and its metabolites.

Sample preparation typically involves extraction with an organic solvent, followed by a cleanup
step to remove interfering substances. Solid-phase extraction (SPE) is a widely used technique
for sample cleanup and concentration.

Conclusion

Morphothion represents a significant chapter in the history of organophosphate insecticides.
Its development by Sandoz AG in the 1960s was a part of the broader scientific endeavor to
enhance agricultural productivity through chemical pest control. While its use has declined due
to concerns about its toxicity and environmental impact, the study of Morphothion continues to
provide valuable knowledge for the development of safer and more selective insecticides. This
technical guide has provided a detailed overview of its history, chemistry, mechanism of action,
toxicology, and environmental fate, serving as a comprehensive resource for the scientific
community.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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